Cas no 20322-03-6 (2-{5H-pyrrolo2,3-bpyrazin-7-yl}ethan-1-amine)

• Product Name: 2-{5H-pyrrolo2,3-bpyrazin-7-yl}ethan-1-amine
• CAS No: 20322-03-6
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 2656459
• PubChem ID: 12299630
• Update Time: 2025-10-28

2-{5H-pyrrolo2,3-bpyrazin-7-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5H-pyrrolo[2,3-b]pyrazin-7-yl)ethanamine
• 2-{5H-pyrrolo2,3-bpyrazin-7-yl}ethan-1-amine
• AB60550
• 2-(5H-PYRROLO[2,3-B]PYRAZIN-7-YL)ETHAN-1-AMINE
• EN300-1726289
• AKOS006305572
• 20322-03-6
• 2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethan-1-amine
• 4,7-diazatryptamine

• Inchi： 1S/C8H10N4/c9-2-1-6-5-12-8-7(6)10-3-4-11-8/h3-5H,1-2,9H2,(H,11,12)
• InChI Key： WNAQINQXEUEJMI-UHFFFAOYSA-N
• SMILES： N1C=C(C2C1=NC=CN=2)CCN

Computed Properties

• Exact Mass: 162.090546336Da
• Monoisotopic Mass: 162.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 67.6Ų

Additional information on 2-{5H-pyrrolo2,3-bpyrazin-7-yl}ethan-1-amine

Introduction to 2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethan-1-amine (CAS No. 20322-03-6)

2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethan-1-amine, with the CAS number 20322-03-6, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrazines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethan-1-amine.

The chemical structure of 2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethan-1-amine is characterized by a pyrrolopyrazine core linked to an ethylamine moiety. The pyrrolopyrazine ring system is a fused heterocyclic structure consisting of a pyrrole ring and a pyrazine ring. This unique structural feature confers the compound with a range of interesting properties, including high stability and the ability to form hydrogen bonds. The ethylamine group adds further complexity and reactivity, making it a valuable scaffold for the development of novel pharmaceuticals.

The synthesis of 2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethan-1-amine has been extensively studied in recent years. One common approach involves the reaction of 7-chloro-5H-pyrrolo[2,3-b]pyrazine with ethylamine in the presence of a suitable base. This method provides high yields and good purity, making it suitable for large-scale production. Alternative synthetic routes have also been explored to improve efficiency and reduce costs. For instance, microwave-assisted synthesis has shown promise in accelerating the reaction and enhancing product yields.

In terms of biological activity, 2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethan-1-amine has demonstrated significant potential as a pharmacological agent. Studies have shown that it exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings have sparked interest in further exploring its therapeutic applications.

Recent research has also focused on the mechanism of action of 2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethan-1-amine. Studies have revealed that it interacts with specific receptors and signaling pathways involved in inflammation and neuroprotection. For example, it has been shown to modulate the activity of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammatory responses. Furthermore, it has been found to activate peroxisome proliferator-activated receptor gamma (PPAR-gamma), which plays a crucial role in neuroprotection.

The pharmacokinetic properties of 2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethan-1-amine have also been investigated to assess its suitability for clinical use. Preclinical studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and shows good bioavailability. Additionally, it has low toxicity and does not exhibit significant adverse effects at therapeutic doses.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethan-1-amine in various disease conditions. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. Phase II trials are expected to provide more detailed insights into its therapeutic potential.

In conclusion, 2-{5H-pyrrolo[2,3-b]pyrazin-7-yl}ethan-1-amine (CAS No. 20322-03-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological properties and pharmacokinetic profile, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.